Cas no 124311-19-9 (Phenol, 3-bromo-2,4,6-triiodo-)
124311-19-9 structure
Product Name:Phenol, 3-bromo-2,4,6-triiodo-
CAS No:124311-19-9
MF:C6H2BrI3O
MW:550.696897983551
CID:2760390
PubChem ID:10218345
Update Time:2025-04-21
Phenol, 3-bromo-2,4,6-triiodo- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10436811
- 124311-19-9
- SCHEMBL7932602
- JANLOHOAQTVPQZ-UHFFFAOYSA-N
- Phenol, 3-bromo-2,4,6-triiodo-
-
- Inchi: 1S/C6H2BrI3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
- InChI Key: JANLOHOAQTVPQZ-UHFFFAOYSA-N
- SMILES: IC1C(=C(C=C(C=1O)I)I)Br
Computed Properties
- Exact Mass: 549.6423Da
- Monoisotopic Mass: 549.6423Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
Phenol, 3-bromo-2,4,6-triiodo- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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